Cas no 2155856-55-4 (3-amino-2,2-dimethylbutan-1-ol hydrochloride)

• Product Name: 3-amino-2,2-dimethylbutan-1-ol hydrochloride
• CAS No: 2155856-55-4
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 6104599
• PubChem ID: 132371558
• Update Time: 2025-10-22

3-amino-2,2-dimethylbutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-dimethylbutan-1-ol hydrochloride
• 1-Butanol, 3-amino-2,2-dimethyl-, hydrochloride (1:1)
• 2155856-55-4
• EN300-1272866
• 3-Amino-2,2-dimethylbutan-1-ol;hydrochloride

• Inchi： 1S/C6H15NO.ClH/c1-5(7)6(2,3)4-8;/h5,8H,4,7H2,1-3H3;1H
• InChI Key： BJPAPAODIRAGFZ-UHFFFAOYSA-N
• SMILES： C(C)(C)(CO)C(N)C.Cl

Computed Properties

• Exact Mass: 153.0920418g/mol
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2,2-dimethylbutan-1-ol hydrochloride

3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride: A Comprehensive Overview

3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride, also known by its CAS number CAS No. 2155856-55-4, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound is a hydrochloride salt of 3-amino-2,2-dimethylbutan-1-ol, which is an alcohol derivative with an amino group attached to the third carbon atom. The structure of this compound is characterized by a four-carbon chain with two methyl groups on the second carbon and an amino group on the third carbon, making it a valuable intermediate in organic synthesis.

The synthesis of 3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride typically involves the alkylation of ammonia or primary amines with appropriate alkyl halides. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the production of this compound more sustainable and cost-effective. The hydrochloride salt form is particularly useful due to its enhanced solubility in water and other polar solvents, which facilitates its use in various chemical processes.

In terms of chemical properties, 3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride exhibits a melting point of approximately 180°C and a boiling point around 90°C under standard pressure. Its molecular weight is 147.67 g/mol, and it has a density of 1.08 g/cm³. These physical properties make it suitable for use in both laboratory settings and industrial applications.

The applications of 3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride are vast and varied. It serves as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it is used in the production of beta-lactam antibiotics, where its amino group plays a critical role in forming the ring structure essential for the antibiotic's activity.

Recent research has focused on optimizing the synthesis pathways for 3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride to enhance yield and reduce environmental impact. Studies have shown that the use of microwave-assisted synthesis can significantly accelerate reaction times while maintaining high purity levels. Additionally, green chemistry approaches, such as using biodegradable catalysts or solvent-free conditions, are being explored to make the production process more eco-friendly.

In conclusion, 3-Amino-2,2-Dimethylbutan-1-Ol Hydrochloride, with its unique chemical properties and wide range of applications, remains a key compound in modern organic chemistry. Its continued relevance is driven by ongoing research aimed at improving its synthesis methods and expanding its utility across various industries.